Cas no 2172141-48-7 (3-(2-{(tert-butoxy)carbonylamino}-1-methoxy-1-oxopropan-2-yl)benzoic acid)
3-(2-{(tert-butoxy)carbonylamino}-1-methoxy-1-oxopropan-2-yl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-{(tert-butoxy)carbonylamino}-1-methoxy-1-oxopropan-2-yl)benzoic acid
- EN300-1294289
- 2172141-48-7
- 3-(2-{[(tert-butoxy)carbonyl]amino}-1-methoxy-1-oxopropan-2-yl)benzoic acid
-
- Inchi: 1S/C16H21NO6/c1-15(2,3)23-14(21)17-16(4,13(20)22-5)11-8-6-7-10(9-11)12(18)19/h6-9H,1-5H3,(H,17,21)(H,18,19)
- InChI Key: PZUPUQGNYWRKRX-UHFFFAOYSA-N
- SMILES: O(C(NC(C(=O)OC)(C)C1C=CC=C(C(=O)O)C=1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 323.13688739g/mol
- Monoisotopic Mass: 323.13688739g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 7
- Complexity: 470
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 102Ų
3-(2-{(tert-butoxy)carbonylamino}-1-methoxy-1-oxopropan-2-yl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1294289-1.0g |
3-(2-{[(tert-butoxy)carbonyl]amino}-1-methoxy-1-oxopropan-2-yl)benzoic acid |
2172141-48-7 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1294289-50mg |
3-(2-{[(tert-butoxy)carbonyl]amino}-1-methoxy-1-oxopropan-2-yl)benzoic acid |
2172141-48-7 | 50mg |
$624.0 | 2023-09-30 | ||
| Enamine | EN300-1294289-100mg |
3-(2-{[(tert-butoxy)carbonyl]amino}-1-methoxy-1-oxopropan-2-yl)benzoic acid |
2172141-48-7 | 100mg |
$653.0 | 2023-09-30 | ||
| Enamine | EN300-1294289-250mg |
3-(2-{[(tert-butoxy)carbonyl]amino}-1-methoxy-1-oxopropan-2-yl)benzoic acid |
2172141-48-7 | 250mg |
$683.0 | 2023-09-30 | ||
| Enamine | EN300-1294289-500mg |
3-(2-{[(tert-butoxy)carbonyl]amino}-1-methoxy-1-oxopropan-2-yl)benzoic acid |
2172141-48-7 | 500mg |
$713.0 | 2023-09-30 | ||
| Enamine | EN300-1294289-1000mg |
3-(2-{[(tert-butoxy)carbonyl]amino}-1-methoxy-1-oxopropan-2-yl)benzoic acid |
2172141-48-7 | 1000mg |
$743.0 | 2023-09-30 | ||
| Enamine | EN300-1294289-2500mg |
3-(2-{[(tert-butoxy)carbonyl]amino}-1-methoxy-1-oxopropan-2-yl)benzoic acid |
2172141-48-7 | 2500mg |
$1454.0 | 2023-09-30 | ||
| Enamine | EN300-1294289-5000mg |
3-(2-{[(tert-butoxy)carbonyl]amino}-1-methoxy-1-oxopropan-2-yl)benzoic acid |
2172141-48-7 | 5000mg |
$2152.0 | 2023-09-30 | ||
| Enamine | EN300-1294289-10000mg |
3-(2-{[(tert-butoxy)carbonyl]amino}-1-methoxy-1-oxopropan-2-yl)benzoic acid |
2172141-48-7 | 10000mg |
$3191.0 | 2023-09-30 |
3-(2-{(tert-butoxy)carbonylamino}-1-methoxy-1-oxopropan-2-yl)benzoic acid Related Literature
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
Additional information on 3-(2-{(tert-butoxy)carbonylamino}-1-methoxy-1-oxopropan-2-yl)benzoic acid
3-(2-{(tert-butoxy)carbonylamino}-1-methoxy-1-oxopropan-2-yl)benzoic acid
3-(2-{(tert-butoxy)carbonylamino}-1-methoxy-1-oxopropan-2-yl)benzoic acid is a complex organic compound with the CAS number 2172141-48-7. This compound is a derivative of benzoic acid, featuring a substituted propanamide group attached to the benzene ring. The structure of this molecule includes a tert-butoxy carbonyl (BOC) protecting group, which is commonly used in organic synthesis to temporarily block functional groups during multi-step reactions. The presence of the methoxy group further enhances the compound's reactivity and selectivity in various chemical transformations.
Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Researchers have explored its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents. The BOC group, being easily removable under acidic conditions, makes this compound highly versatile for use in peptide synthesis and other applications requiring controlled deprotection steps. Additionally, the methoxy group at the 1-position of the propanamide moiety contributes to the compound's stability and solubility properties, making it an attractive candidate for pharmaceutical applications.
The synthesis of 3-(2-{(tert-butoxy)carbonylamino}-1-methoxy-1-oxopropan-2-yl)benzoic acid involves a multi-step process that typically begins with the preparation of the benzoic acid derivative. The introduction of the propanamide side chain requires careful control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound, reducing waste and improving overall process sustainability.
From a structural perspective, this compound exhibits a unique balance between hydrophilic and hydrophobic groups. The benzoic acid moiety provides acidity and hydrogen bonding capabilities, while the BOC group introduces steric hindrance and lipophilicity. This balance is crucial for optimizing pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME), which are critical factors in drug development. Studies have shown that modifying the substituents on the benzene ring or altering the propanamide side chain can significantly influence these properties, offering researchers a powerful tool for fine-tuning drug candidates.
In terms of applications, 3-(2-{(tert-butoxy)carbonylamino}-1-methoxy-1-oxopropan-2-yl)benzoic acid has found utility in various areas of chemical research. Its role as an intermediate in peptide synthesis has been well-documented, with recent studies demonstrating its effectiveness in constructing complex polypeptide chains with high fidelity. Furthermore, this compound has been employed as a building block in the synthesis of bioconjugates, where its reactivity and functional group compatibility are highly advantageous.
The importance of this compound lies not only in its structural complexity but also in its versatility across different chemical platforms. Its ability to serve as both a precursor and a functionalized building block makes it an invaluable tool in modern organic synthesis. As research continues to uncover new applications and optimizations for this compound, its role in advancing medicinal chemistry and materials science is expected to grow significantly.
2172141-48-7 (3-(2-{(tert-butoxy)carbonylamino}-1-methoxy-1-oxopropan-2-yl)benzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)